![molecular formula C8H8N4OS B8332284 2-(3-Methylureido)thiazolo[4,5-c]pyridine](/img/structure/B8332284.png)
2-(3-Methylureido)thiazolo[4,5-c]pyridine
Cat. No. B8332284
M. Wt: 208.24 g/mol
InChI Key: AUSAURDEQVVDTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04500526
Procedure details
A mixture of 2-aminothiazolo[4,5-c]pyridine (151 mg, 1 mmole), pyridine (1.8 ml), CH3NCO (1.2 ml) and 3 ml DMF was stirred at room temperature for 2 days. To the reaction mixture was added CH3OH, and the mixture was evaporated in vacuo. The residue was treated with CH3OH and ether to give 165 mg (79%) of crystalline solid. Mp. 178°~187° C. (dec.).
Name
Yield
79%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[S:3][C:4]2[CH:9]=[CH:8][N:7]=[CH:6][C:5]=2[N:10]=1.N1C=CC=CC=1.[CH3:17][N:18]=[C:19]=[O:20].CN(C=O)C>CO>[CH3:17][NH:18][C:19](=[O:20])[NH:1][C:2]1[S:3][C:4]2[CH:9]=[CH:8][N:7]=[CH:6][C:5]=2[N:10]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
151 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC=1SC2=C(C=NC=C2)N1
|
|
Name
|
|
|
Quantity
|
1.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
1.2 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN=C=O
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
was stirred at room temperature for 2 days
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the mixture was evaporated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The residue was treated with CH3OH and ether
|
Outcomes
Product
Details
Reaction Time |
2 d |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNC(NC=1SC2=C(C=NC=C2)N1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 165 mg | |
| YIELD: PERCENTYIELD | 79% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
